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Introduction
Chromafenozide (CAS No. 143807-66-3) is a diacylhydrazine-based insecticide that functions

as an insect growth regulator.[1] It acts as a non-steroidal ecdysone agonist, disrupting the

molting process in lepidopteran larvae, which ultimately leads to their death.[1][2] Due to its

specific mode of action, it is a valuable tool in pest management research and agricultural

applications.[2][3]

These application notes provide standard operating procedures (SOPs) for the safe handling

and disposal of chromafenozide in a laboratory setting. Adherence to these protocols is crucial

to minimize exposure risks, prevent environmental contamination, and ensure a safe working

environment for all personnel.

Hazard Identification and Risk Assessment
Chromafenozide is classified as hazardous. The primary risks associated with its handling

include skin and eye irritation, and potential harm if inhaled or swallowed. It is also recognized
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as being toxic to aquatic life with long-lasting effects.[4][5] A thorough risk assessment should

be conducted before any new experimental procedure involving this compound.

Table 1: GHS Hazard Identification for Chromafenozide

Hazard Class Hazard Statement
Precautionary Statement
Codes

Skin Irritation Category 2
H315: Causes skin
irritation.[4]

P264, P280

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[4][6]
P264, P280

Acute Toxicity (Inhalation) H332: Harmful if inhaled.[4] P261, P312

Hazardous to the Aquatic

Environment (Acute)

H400: Very toxic to aquatic life.

[4]
P273

| Hazardous to the Aquatic Environment (Chronic) | H410/H411: Very toxic/Toxic to aquatic life

with long lasting effects.[4][5] | P273, P391, P501 |

Note: Chromafenozide is often supplied as a standard in a solvent like acetonitrile. In such

cases, the solution is also classified as highly flammable (H225) and harmful if swallowed

(H302), primarily due to the solvent.[6] This SOP focuses on the handling of the pure, solid

compound unless otherwise specified.

Physicochemical and Toxicological Data
Understanding the properties of chromafenozide is essential for safe handling and for

designing experiments.

Table 2: Physicochemical Properties of Chromafenozide
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Property Value Reference(s)

CAS Number 143807-66-3 [5][7]

Molecular Formula C₂₄H₃₀N₂O₃ [1][7]

Molecular Weight 394.51 g/mol [3][7]

Appearance White crystalline powder [3][7]

Melting Point 186.4 °C [3][7]

Water Solubility 1.12 mg/L (at 20°C) [3][7]

Partition Coefficient (log P) 2.7 (n-octanol/water) [3][7]

Vapor Pressure <4 x 10⁻⁹ Pa (at 25°C) [7]

| Storage Temperature | 0-6 °C is recommended for long-term storage. |[1] |

Table 3: Acute Toxicity Data for Chromafenozide

Route of Exposure Species Value (LD₅₀ / LC₅₀) Reference(s)

Oral Rat, Mouse >5000 mg/kg [7]

Dermal Rabbit >2000 mg/kg [7]

| Inhalation | Rat | >4.68 mg/L |[7] |

Experimental Protocols: Safe Handling and Storage
Engineering Controls

Ventilation: All procedures involving the handling of solid chromafenozide or concentrated

solutions should be performed within a certified chemical fume hood or a powder

containment hood to minimize inhalation exposure.

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

laboratory where chromafenozide is handled.
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling chromafenozide.

Table 4: Personal Protective Equipment (PPE) Requirements

Protection Type Specification Purpose

Eye/Face Protection

ANSI Z87.1 compliant
safety glasses with side
shields or chemical splash
goggles.[4]

Protects against dust
particles and splashes.

Hand Protection

Nitrile gloves (minimum 0.11

mm thickness). Change gloves

immediately if contaminated.

Prevents skin contact and

irritation.[4]

Skin/Body Protection Fully buttoned laboratory coat.
Protects skin and personal

clothing from contamination.

| Respiratory Protection | Not typically required when using adequate engineering controls

(fume hood). | If engineering controls are not available or during a large spill, a NIOSH-

approved respirator with a particulate filter may be necessary. |

Protocol 1: Weighing and Preparing Stock Solutions
Preparation: Don all required PPE as specified in Table 4. Designate a specific area within a

chemical fume hood for weighing.

Weighing: Use a tared weigh boat or glassine paper. Handle the solid compound carefully to

avoid generating dust.

Transfer: Use a spatula to transfer the weighed solid into an appropriate vessel (e.g.,

volumetric flask, beaker).

Dissolution: Add the desired solvent to the vessel inside the fume hood. Chromafenozide is

moderately soluble in polar organic solvents.[7] Swirl or stir until fully dissolved. If necessary,

sonicate to aid dissolution.
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Labeling: Clearly label the container with the chemical name, concentration, solvent, date,

and appropriate hazard pictograms.

Cleanup: Clean the weighing area and any utensils used. Dispose of contaminated

disposables (weigh boats, wipes) as hazardous waste (see Section 6.0).

Storage Protocol
Primary Container: Keep chromafenozide in its original, tightly sealed container.[4][6]

Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[4]

Keep away from incompatible materials.

Security: Store in a locked cabinet or area with restricted access to authorized personnel

only.[8]

Emergency Procedures
Protocol 2: Spill Response

Evacuation & Alerting: For large spills, evacuate the immediate area and alert laboratory

personnel and the safety officer.

Containment: Prevent the spill from spreading. For liquid spills, use absorbent pads or socks.

For solid spills, avoid creating dust.

PPE: Wear appropriate PPE, including double nitrile gloves, safety goggles, and a lab coat. A

respirator may be required for large spills of solid material.

Cleanup (Solid Spill):

Gently cover the spill with damp paper towels to avoid raising dust.

Carefully scoop the material into a labeled hazardous waste container.

Wipe the area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone),

followed by soap and water.

Cleanup (Liquid Spill):
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Cover the spill with an absorbent material (e.g., sand, diatomite, or universal binders).[6]

Once absorbed, scoop the material into a labeled hazardous waste container.

Decontaminate the area with soap and water.

Disposal: Dispose of all cleanup materials as hazardous waste.

First Aid Measures
Immediate first aid is critical in case of exposure.

Table 5: First Aid Measures for Chromafenozide Exposure

Exposure Route First Aid Protocol Reference(s)

Eye Contact

Immediately flush eyes
with plenty of water for at
least 15 minutes, holding
eyelids open. Remove
contact lenses if present
and easy to do. Seek
medical attention if
irritation persists.

[4]

Skin Contact

Remove contaminated

clothing. Wash affected area

thoroughly with soap and

water. Seek medical attention

if irritation develops or persists.

[4]

Inhalation

Move the person to fresh air. If

breathing is difficult or

symptoms occur, seek

immediate medical attention.

[4]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention. |[4] |
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Experimental Protocols: Waste Disposal
All chromafenozide waste is considered hazardous and must be disposed of according to

institutional and local environmental regulations.[5] Avoid release to the environment.[5]

Protocol 3: Disposal of Chromafenozide-Contaminated
Waste

Waste Segregation:

Solid Waste: Collect contaminated PPE (gloves, etc.), weigh paper, and unused solid

chromafenozide in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all solutions containing chromafenozide in a dedicated, sealed, and

properly labeled hazardous waste container. Do not mix with incompatible waste streams.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "Chromafenozide," and the primary hazards (e.g., "Irritant," "Aquatic Toxin").

Storage: Store waste containers in a designated satellite accumulation area until they are

collected by the institution's environmental health and safety department.

Disposal Request: Follow institutional procedures to request a hazardous waste pickup.

Protocol 4: Decontamination of Reusable Glassware
Initial Rinse: Rinse the glassware three times with a small amount of a suitable solvent (e.g.,

acetone or ethanol) in which chromafenozide is soluble.

Collect Rinsate: Collect all solvent rinsate in the designated hazardous liquid waste

container.

Wash: Wash the triple-rinsed glassware with laboratory detergent and water.

Final Rinse: Rinse with deionized water and allow to dry.

Protocol 5: Disposal of Empty Containers
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Triple Rinse: For containers that held solid or liquid forms of chromafenozide, perform a

triple rinse procedure.[9]

1. Fill the container approximately one-quarter full with a suitable solvent (e.g., acetone or

ethanol).

2. Secure the cap and shake for 30 seconds.

3. Empty the rinsate into the appropriate hazardous liquid waste container.

4. Repeat two more times.

Deface Label: Completely deface or remove the original label to prevent misuse.

Disposal: Dispose of the rinsed, defaced container according to institutional guidelines,

which may allow for disposal as non-hazardous solid waste or in a glass recycling bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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